Cas no 898755-73-2 (3'-Cyano-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898755-73-2
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• MDL: MFCD03843823
• CID: 993961
• PubChem ID: 24726437
• Update Time: 2025-06-10

3'-Cyano-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3,4-dimethylphenyl)propanoyl]benzonitrile
• 3'-CYANO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• 898755-73-2
• MFCD03843823
• DTXSID30644830
• AKOS016022361
• 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD03843823
• Inchi： 1S/C18H17NO/c1-13-6-7-15(10-14(13)2)8-9-18(20)17-5-3-4-16(11-17)12-19/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： NREHHAMLHRJAHI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.58
• PSA: 40.86000
• LogP: 3.99058

Additional information on 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone

Introduction to 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898755-73-2)

3'-Cyano-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898755-73-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its cyano group and the presence of a 3,4-dimethylphenyl substituent, which contribute to its chemical stability and reactivity. The following sections will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular formula of 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone is C₁₆H₁₅NO₂, and its molecular weight is approximately 257.29 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

In terms of synthesis, 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone can be prepared through several routes. One common method involves the reaction of 3-cyanoacryloyl chloride with 3,4-dimethylphenylboronic acid in the presence of a palladium catalyst. This reaction typically proceeds via a Suzuki coupling mechanism, yielding the desired product with high purity and yield. Another approach involves the condensation of 3-cyanopropiophenone with 3,4-dimethylbenzaldehyde in the presence of a base such as potassium carbonate. Both methods have been extensively studied and optimized to improve efficiency and reduce by-product formation.

The biological activities of 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone have been a subject of interest in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone has also been investigated for its potential anticancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7), colon cancer cells (HCT116), and lung cancer cells (A549). The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone as a lead compound for further drug development.

In addition to its therapeutic potential, 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. For example, it can serve as a building block for the preparation of more complex molecules with enhanced biological activities. Recent research has focused on optimizing synthetic routes to improve the efficiency and scalability of these processes.

The safety profile of 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone is another important aspect to consider. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in vivo. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models.

In conclusion, 3'-Cyano-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898755-73-2) is a versatile compound with promising applications in both basic research and drug development. Its unique chemical structure confers valuable properties that make it suitable for a wide range of applications. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as an important molecule in the field of medicinal chemistry.